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Compound of Interest

Compound Name: 3-(Allyloxy)oxetane

Cat. No.: B1330429

3-(Allyloxy)oxetane: A Technical Safety and
Handling Guide

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the material safety data and handling
procedures for 3-(Allyloxy)oxetane. The information is intended to support safe laboratory
practices and to provide a foundation for further research and development activities.

Chemical Identification and Properties

3-(Allyloxy)oxetane is a heterocyclic organic compound containing an oxetane ring
substituted with an allyloxy group.[1] It is primarily used in research and as a building block in
the synthesis of more complex molecules, particularly in the development of polymers and
pharmaceuticals.[1][2]

Table 1: Physical and Chemical Properties of 3-(Allyloxy)oxetane
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Property Value Source(s)
CAS Number 6777-00-0 [3][4]
Molecular Formula CsH1002 [4]
Molecular Weight 114.14 g/mol [31[4]
Appearance Colorl.ess' to almost colorless ]
clear liquid

Purity >95% to >97.0% (GC) [31[4]
Boiling Point 64 °C at 25 mmHg [4]

Flash Point 42 °C (107.6 °F) [4]

Density 0.98 g/cm? [4]

No data available. Assumed to
Solubility be sparingly soluble in water,

soluble in organic solvents.

Vapor Pressure No data available.

Refractive Index 1.44 [4]

Hazard Identification and Toxicological Information

While specific toxicological data such as LD50 and LC50 values for 3-(Allyloxy)oxetane are
not readily available in the searched literature, the compound is classified as a flammable liquid
and may cause skin and eye irritation.[4] Oxetanes as a class of compounds are known to be
reactive due to their strained four-membered ring structure.[5][6]

Table 2: GHS Hazard Classification
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Hazard Class Category Hazard Statement Source(s)

o H226: Flammable
Flammable liquids 3 o [7]
liquid and vapor

Skin H315: Causes skin
2 [4]

corrosion/irritation irritation

H319: Causes serious
2A o [4]
eye irritation

Serious eye

damage/eye irritation

Toxicological Data Summary:

Acute Toxicity: No specific oral, dermal, or inhalation LD50/LC50 data for 3-
(Allyloxy)oxetane was found. Due to the lack of data, this compound should be handled
with care, assuming it may be harmful if ingested, inhaled, or absorbed through the skin.

Skin Corrosion/Irritation: Causes skin irritation.[4]

Serious Eye Damage/Irritation: Causes serious eye irritation.[4]
Respiratory or Skin Sensitization: No data available.

Germ Cell Mutagenicity: No data available.

Carcinogenicity: No data available.

Reproductive Toxicity: No data available.

Specific Target Organ Toxicity (Single Exposure): No data available.
Specific Target Organ Toxicity (Repeated Exposure): No data available.

Aspiration Hazard: No data available.

Given the absence of comprehensive toxicological data, it is prudent to treat 3-

(Allyloxy)oxetane with a high degree of caution. Researchers should assume the potential for

unlisted hazards and employ robust safety protocols.
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Handling, Storage, and Experimental Protocols
Safe Handling and Personal Protective Equipment (PPE)

Due to its flammable nature and potential for skin and eye irritation, appropriate personal
protective equipment must be worn at all times when handling 3-(Allyloxy)oxetane.

o Engineering Controls: Work should be conducted in a well-ventilated laboratory, preferably
within a chemical fume hood.

o Eye/Face Protection: Chemical safety goggles or a face shield are mandatory.

» Skin Protection: Chemical-resistant gloves (e.g., nitrile or neoprene) should be worn. A lab
coat or chemical-resistant apron is also required.

o Respiratory Protection: If working outside of a fume hood or if there is a risk of generating
aerosols or vapors, a NIOSH-approved respirator with an organic vapor cartridge is
recommended.

o General Hygiene: Avoid contact with skin, eyes, and clothing. Do not breathe vapors or
mists. Wash hands thoroughly after handling.

Storage Procedures

3-(Allyloxy)oxetane should be stored in a tightly sealed container in a cool, dry, and well-
ventilated area away from heat, sparks, open flames, and other sources of ignition. It should be
stored separately from oxidizing agents.

Experimental Protocols

Synthesis of 3-(Allyloxy)oxetane:

The synthesis of 3-(Allyloxy)oxetane typically involves the reaction of 3-hydroxyoxetane with
an allyl halide (e.g., allyl bromide) in the presence of a base.

o Materials: 3-hydroxyoxetane, sodium hydride (or a similar strong base), allyl bromide, and a
suitable aprotic solvent (e.g., tetrahydrofuran - THF).

e Procedure:
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o In a flame-dried, three-necked flask under an inert atmosphere (e.g., nitrogen or argon),
suspend sodium hydride in anhydrous THF.

o Cool the suspension in an ice bath.
o Slowly add a solution of 3-hydroxyoxetane in THF to the suspension.

o Allow the mixture to stir at room temperature for a specified time to ensure complete
deprotonation.

o Cool the mixture again in an ice bath and add allyl bromide dropwise.

o Allow the reaction to proceed, monitoring its progress by a suitable analytical method
(e.g., TLC or GC).

o Upon completion, quench the reaction carefully with water or a saturated aqueous solution
of ammonium chloride.

o Extract the product with an organic solvent (e.g., diethyl ether or ethyl acetate).

o Wash the combined organic layers with brine, dry over an anhydrous salt (e.g., sodium
sulfate), filter, and concentrate under reduced pressure.

o Purify the crude product by distillation or column chromatography to obtain pure 3-
(Allyloxy)oxetane.

Note: This is a generalized procedure. Specific reaction conditions such as temperature,
reaction time, and purification methods should be optimized for each specific application.

Emergency Procedures
First-Aid Measures

 Inhalation: If inhaled, move the person to fresh air. If breathing is difficult, give oxygen. If not
breathing, give artificial respiration. Seek immediate medical attention.

o Skin Contact: In case of skin contact, immediately flush the skin with plenty of water for at
least 15 minutes while removing contaminated clothing and shoes. Seek medical attention if
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irritation persists.

o Eye Contact: In case of eye contact, immediately flush the eyes with plenty of water for at
least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical
attention.

 Ingestion: If swallowed, do NOT induce vomiting. Never give anything by mouth to an
unconscious person. Rinse mouth with water. Seek immediate medical attention.

Chemical Spill Response

In the event of a spill, the following workflow should be initiated.
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Figure 1: Workflow for responding to a 3-(Allyloxy)oxetane spill.
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Ecological Information

Specific data on the ecotoxicity of 3-(Allyloxy)oxetane is not available. Due to the lack of
information, this substance should be prevented from entering the environment. It should not
be released into drains, soil, or water bodies.

Disposal Considerations

Waste material and contaminated absorbents must be disposed of as hazardous waste in
accordance with local, state, and federal regulations. Contact a licensed professional waste
disposal service for proper disposal.

Transport Information

3-(Allyloxy)oxetane is classified as a flammable liquid and should be transported according to
the regulations for this hazard class.

Table 3: Transport Information

Proper
Regulation UN Number Shipping Hazard Class Packing Group
Name
Flammable
liquid, n.o.s. (3-
DOT/IATA/IMDG UN1993 3 1

(Allyloxy)oxetane

)

Note: This information is for guidance only. Shippers should verify all transport regulations prior
to shipment.

Conclusion

3-(Allyloxy)oxetane is a valuable research chemical with potential applications in various
fields. However, its flammable nature and potential for skin and eye irritation, coupled with a
lack of comprehensive toxicological and ecological data, necessitate careful handling and strict
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adherence to safety protocols. All personnel working with this compound should be thoroughly
trained in its safe use and in the appropriate emergency procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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